Cas no 1543336-16-8 (Ethyl 2-ethyl-7-methyl-1,6-dioxaspiro[2.4]heptane-2-carboxylate)

• Product Name: Ethyl 2-ethyl-7-methyl-1,6-dioxaspiro[2.4]heptane-2-carboxylate
• CAS No: 1543336-16-8
• MF: C₁₁H₁₈O₄
• MW: 214.258224010468
• CID: 5274810
• Update Time: 2025-07-20

Ethyl 2-ethyl-7-methyl-1,6-dioxaspiro[2.4]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-ethyl-4-methyl-1,5-dioxaspiro[2.4]heptane-2-carboxylate
• Ethyl 2-ethyl-7-methyl-1,6-dioxaspiro[2.4]heptane-2-carboxylate

• Inchi： 1S/C11H18O4/c1-4-10(9(12)13-5-2)11(15-10)6-7-14-8(11)3/h8H,4-7H2,1-3H3
• InChI Key： PYXXZSRFJMGMQM-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)(CC)C21CCOC2C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 278
• XLogP3: 1.2
• Topological Polar Surface Area: 48.1

Additional information on Ethyl 2-ethyl-7-methyl-1,6-dioxaspiro[2.4]heptane-2-carboxylate

Recent Advances in the Study of Ethyl 2-ethyl-7-methyl-1,6-dioxaspiro[2.4]heptane-2-carboxylate (CAS: 1543336-16-8)

The compound Ethyl 2-ethyl-7-methyl-1,6-dioxaspiro[2.4]heptane-2-carboxylate (CAS: 1543336-16-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic compound, characterized by its unique structural features, has shown promising potential in various applications, including drug development and agrochemical research. Recent studies have focused on elucidating its synthesis pathways, biological activities, and potential therapeutic applications.

One of the key areas of interest is the compound's role as a precursor or intermediate in the synthesis of more complex bioactive molecules. Researchers have explored its utility in the development of novel antimicrobial and antifungal agents, leveraging its spirocyclic framework to enhance binding affinity and selectivity. The compound's structural complexity also makes it a valuable candidate for studying structure-activity relationships (SAR) in medicinal chemistry.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic routes to Ethyl 2-ethyl-7-methyl-1,6-dioxaspiro[2.4]heptane-2-carboxylate, optimizing reaction conditions to improve yield and purity. The study highlighted the use of catalytic asymmetric synthesis techniques, which are critical for producing enantiomerically pure forms of the compound. Such advancements are essential for ensuring the reproducibility and scalability of its production for pharmaceutical applications.

Another significant development involves the compound's potential as a bioactive scaffold. Preliminary in vitro studies have demonstrated its ability to modulate specific enzymatic pathways, suggesting its utility in targeting diseases such as cancer and neurodegenerative disorders. For instance, a 2023 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited inhibitory activity against certain kinases involved in cancer cell proliferation. These findings underscore the compound's versatility and its potential as a lead structure for further drug discovery efforts.

Beyond its pharmaceutical applications, Ethyl 2-ethyl-7-methyl-1,6-dioxaspiro[2.4]heptane-2-carboxylate has also been explored in agrochemical research. Its spirocyclic structure has been found to confer stability and bioactivity, making it a candidate for developing new pesticides and herbicides. Recent patents have highlighted its use in formulations designed to target specific pests while minimizing environmental impact, aligning with the growing demand for sustainable agrochemical solutions.

In conclusion, the ongoing research on Ethyl 2-ethyl-7-methyl-1,6-dioxaspiro[2.4]heptane-2-carboxylate (CAS: 1543336-16-8) underscores its multifaceted potential in both pharmaceutical and agrochemical domains. Future studies are expected to delve deeper into its mechanistic actions, optimize its synthetic pathways, and explore its applications in diverse therapeutic areas. The compound's unique structural attributes and bioactive properties position it as a promising candidate for continued investigation and development in the chemical biology and pharmaceutical industries.